2,7-Dichlorothiazolo[5,4-c]pyridine
Overview
Description
2,7-Dichlorothiazolo[5,4-c]pyridine is a chemical compound with the molecular formula C6H2Cl2N2S . It is a solid substance and has a molecular weight of 205.07 .
Molecular Structure Analysis
The InChI code for this compound is 1S/C6H3Cl2N2S/c7-3-1-9-2-4-5(3)10-6(8)11-4/h1-2,11H . This code represents the molecular structure of the compound.Physical and Chemical Properties Analysis
This compound is a solid substance . It has a molecular weight of 205.07 . The compound should be stored in an inert atmosphere at a temperature between 2-8°C .Scientific Research Applications
Chemistry and Properties of Heterocyclic Compounds
Heterocyclic compounds containing pyridine and thiazole units, such as 2,7-Dichlorothiazolo[5,4-c]pyridine, are known for their diverse chemical properties and applications. The synthesis and chemical behavior of these compounds are crucial for developing new materials with specific spectroscopic, magnetic, and biological activities. Research has extensively reviewed the chemistry and properties of these compounds, highlighting their potential in forming complex compounds with various metals, which could be beneficial for creating new catalysts, optical materials, and biologically active molecules (Boča, Jameson, & Linert, 2011).
Heterocyclic N-oxide Molecules in Synthesis and Medicinal Applications
Heterocyclic N-oxide molecules, including those derived from pyridine, have shown significant importance in organic synthesis and medicinal applications. Their versatility as synthetic intermediates and their biological importance, including activities such as anticancer, antibacterial, and anti-inflammatory, make them valuable in drug development. This review emphasizes the potential of heterocyclic N-oxide derivatives in various chemical and medical fields, providing insights for future research (Li et al., 2019).
Optical Sensors Based on Pyrimidine Derivatives
Pyrimidine derivatives, closely related to the structural framework of this compound, have been employed as recognition units for optical sensors due to their ability to form coordination and hydrogen bonds. This review covers the development of pyrimidine-based optical sensors, highlighting their versatility and broad range of biological and medicinal applications (Jindal & Kaur, 2021).
Pyridine Derivatives in Medicinal Chemistry
Pyridine and its derivatives, including this compound, play a significant role in medicinal chemistry. They exhibit a wide range of biological activities and are components of many clinical drugs. This review summarizes the medicinal uses of pyridine derivatives, underlining their increasing importance in modern medicinal applications (Altaf et al., 2015).
Chemosensing Applications of Pyridine Derivatives
Pyridine derivatives are crucial in chemosensing applications due to their high affinity for various ions and neutral species. This review discusses the structural characterization, medicinal applications, and potential of pyridine derivatives in analytical chemistry as highly effective chemosensors. The insights provided here could guide the design of new compounds and chemosensors for detecting various species in environmental, agricultural, and biological samples (Abu-Taweel et al., 2022).
Safety and Hazards
The compound is labeled with the GHS07 pictogram and has the signal word "Warning" . Hazard statements include H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . Precautionary statements include P261 (Avoid breathing dust/fume/gas/mist/vapours/spray), P305+P351+P338 (If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do – continue rinsing), and others .
Properties
IUPAC Name |
2,7-dichloro-[1,3]thiazolo[5,4-c]pyridine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H2Cl2N2S/c7-3-1-9-2-4-5(3)10-6(8)11-4/h1-2H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GIABXDLWFMADBA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C2C(=C(C=N1)Cl)N=C(S2)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H2Cl2N2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70718261 | |
Record name | 2,7-Dichloro[1,3]thiazolo[5,4-c]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70718261 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
205.06 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
884860-61-1 | |
Record name | 2,7-Dichloro[1,3]thiazolo[5,4-c]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70718261 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.